Cas no 52103-13-6 (Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide)

Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide structure
52103-13-6 structure
Product Name:Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide
CAS No:52103-13-6
MF:C26H30IO2P
MW:532.393440723419
CID:1579721
PubChem ID:20196785
Update Time:2025-04-21

Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide
    • 3-(oxan-2-yloxy)propyl-triphenylphosphanium,iodide
    • IEKCWXCLAGPMIL-UHFFFAOYSA-M
    • 3-Tetrahydropyranyloxypropyl triphenyl phosphonium iodide
    • SCHEMBL7755123
    • DTXSID50603424
    • {3-[(Oxan-2-yl)oxy]propyl}(triphenyl)phosphanium iodide
    • 52103-13-6
    • Inchi: 1S/C26H30O2P.HI/c1-4-13-23(14-5-1)29(24-15-6-2-7-16-24,25-17-8-3-9-18-25)22-12-21-28-26-19-10-11-20-27-26;/h1-9,13-18,26H,10-12,19-22H2;1H/q+1;/p-1
    • InChI Key: IEKCWXCLAGPMIL-UHFFFAOYSA-M
    • SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCOC1CCCCO1

Computed Properties

  • Exact Mass: 501.8676
  • Monoisotopic Mass: 532.10281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 404
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.